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Compound of Interest

Compound Name: Apigravin

Cat. No.: B12404473 Get Quote

Research that includes mentions of Apigravin often investigates the broader therapeutic

properties of the plant from which it is derived. For instance, studies on Apium graveolens

(celery) have explored its traditional uses and pharmacological activities, such as its effects on

uric acid levels and its potential as an inhibitor of xanthine oxidase[3]. These studies, however,

evaluate the effects of a complex mixture of compounds present in the plant extract, and do not

isolate the specific contribution of Apigravin to the observed outcomes.

Other Natural Compounds with the Same Molecular
Formula (C15H16O4)
While research on Apigravin is sparse, other natural compounds share its molecular formula

of C15H16O4. It is crucial to understand that these are distinct molecules with different

structures and potentially different biological activities. These include:

Linderane: A sesquiterpenoid found in plants like Neolitsea aciculata and Cryptocarya

densiflora[6].

Hemigossypol: A sesquiterpenoid reported in Gossypium hirsutum (cotton) and Hibiscus

trionum[7].

Suberenol: A coumarin found in organisms such as Zanthoxylum ovalifolium and Citrus

reticulata[8].

Cyperin: An aromatic ether reported in Preussia typharum and Cyperus rotundus[9].
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Each of these compounds has its own body of scientific literature, separate from Apigravin.

Data Presentation and Experimental Protocols
As no studies specifically investigating the efficacy or mechanism of action of Apigravin were

identified, no quantitative data or experimental protocols can be presented for comparison.

Conclusion
The request for a comparison guide on the independent replication of Apigravin studies

cannot be completed due to a lack of available scientific data. Apigravin is a known

phytochemical, but it has not been the subject of focused, independent scientific investigation.

The research community has yet to publish studies that would provide the necessary data for a

comparative analysis, including its mechanism of action, efficacy, and safety profile as a

standalone agent. Therefore, diagrams of signaling pathways, experimental workflows, or

logical relationships involving Apigravin cannot be generated at this time.

Further research is required to isolate and characterize the biological activities of Apigravin to

enable the kind of comparative analysis requested.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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